Cas no 2640520-10-9 ((1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine)
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine
- F73972
- methyl[(1S,2S)-2-(methylamino)-1,2-bis[4-(trifluoromethyl)phenyl]ethyl]amine
- CS-0182515
- 2640520-10-9
- BS-47615
- MFCD34563745
-
- Inchi: 1S/C18H18F6N2/c1-25-15(11-3-7-13(8-4-11)17(19,20)21)16(26-2)12-5-9-14(10-6-12)18(22,23)24/h3-10,15-16,25-26H,1-2H3/t15-,16-/m0/s1
- InChI Key: QQPBPDDAIKYJNS-HOTGVXAUSA-N
- SMILES: FC(C1C([H])=C([H])C(=C([H])C=1[H])[C@@]([H])([C@]([H])(C1C([H])=C([H])C(C(F)(F)F)=C([H])C=1[H])N([H])C([H])([H])[H])N([H])C([H])([H])[H])(F)F
Computed Properties
- Exact Mass: 376.13741756g/mol
- Monoisotopic Mass: 376.13741756g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 24.1
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj1939-100mg |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | 97% | 100mg |
¥0.0 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1248870-100mg |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | 97% | 100mg |
$95 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1248870-250mg |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | 97% | 250mg |
$115 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1248870-1g |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | 97% | 1g |
$240 | 2024-06-05 | |
| Key Organics Ltd | BS-47615-0.25g |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | >97% | 0.25g |
£220.00 | 2025-02-08 | |
| Key Organics Ltd | BS-47615-100mg |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | >97% | 100mg |
£163.48 | 2025-02-08 | |
| Key Organics Ltd | BS-47615-1g |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | >97% | 1g |
£468.00 | 2025-02-08 | |
| Aaron | AR01XDZB-100mg |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | 98% | 100mg |
$39.00 | 2025-02-12 | |
| Aaron | AR01XDZB-250mg |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | 98% | 250mg |
$59.00 | 2025-02-12 | |
| Aaron | AR01XDZB-1g |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine |
2640520-10-9 | 98% | 1g |
$210.00 | 2025-02-12 |
(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine
Introduction to (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine (CAS No. 2640520-10-9)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine, with the CAS number 2640520-10-9, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of molecules known as diamines, which are widely studied for their utility in various biochemical and pharmacological contexts.
The molecular structure of (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine is characterized by its chiral center at the ethane bridge, which contributes to its stereochemical complexity. The presence of two N-methyl groups and four 4-(trifluoromethyl)phenyl substituents enhances its electronic properties, making it a promising candidate for further exploration in drug design. The trifluoromethyl group is particularly noteworthy, as it is often incorporated into pharmaceuticals to improve metabolic stability and binding affinity.
In recent years, there has been a surge in research focused on the development of novel scaffolds that can modulate biological pathways effectively. The compound (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine has been investigated for its potential role in inhibiting enzymes that are implicated in various diseases. For instance, studies have suggested that diamines with similar structural motifs may interact with metalloproteinases and kinases, which are key targets in cancer therapy. The chiral nature of this compound allows for the exploration of enantiomer-specific interactions, which could lead to the development of more selective and potent drugs.
The synthesis of (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as asymmetric catalysis has been crucial in achieving the desired stereochemical configuration. This approach not only highlights the importance of synthetic methodology but also underscores the growing trend towards sustainable chemistry practices that minimize waste and energy consumption.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of the chiral ethane core and the electron-withdrawing trifluoromethyl groups creates a molecule with distinct physicochemical properties that could enhance drug delivery systems. For example, studies have shown that diamines can be used to design prodrugs that release active pharmaceutical ingredients in response to specific biological triggers. This concept aligns well with the current shift towards personalized medicine, where drugs are tailored to individual patient profiles.
The pharmacological profile of (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine has been explored through both computational modeling and experimental validation. Computational studies have predicted that this compound may exhibit strong binding affinity to certain protein targets due to its rigid structure and hydrophobic interactions. Experimental data from enzyme inhibition assays have corroborated these predictions, demonstrating measurable activity against relevant biomarkers. These findings suggest that further optimization could lead to the discovery of novel therapeutic agents with improved efficacy.
The field of medicinal chemistry is continually evolving with new discoveries and innovations emerging at a rapid pace. The study of compounds like (1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine represents a significant contribution to this progress. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly. The integration of interdisciplinary approaches—combining organic chemistry with biochemistry and computational science—has opened up new avenues for drug development that were previously unexplored.
In conclusion, (CAS No. 2640520-10-9)(1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine stands out as a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As our understanding of disease mechanisms continues to expand,so does our ability to design molecules that can modulate these pathways effectively。The continued exploration of this compound will undoubtedly contribute valuable insights into future drug discovery efforts.
2640520-10-9 ((1S,2S)-N1,N2-Dimethyl-1,2-bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)